N-(3-cyclopropyl-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-[5-cyclopropyl-2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C22H25N5O4/c1-13(2)15-11-20(28)25-22(23-15)27-19(10-16(26-27)14-8-9-14)24-21(29)12-31-18-7-5-4-6-17(18)30-3/h4-7,10-11,13-14H,8-9,12H2,1-3H3,(H,24,29)(H,23,25,28)
• InChI Key: RVEQFYCTSBVWMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)COC4=CC=CC=C4OC
• Molecular Formula: C22H25N5O4
• Molecular Weight: 423.5 g/mol

Description

N-(3-cyclopropyl-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C22H25N5O4 and its molecular weight is 423.473. The purity is usually 95%.
BenchChem offers high-quality N-(3-cyclopropyl-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-cyclopropyl-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

One study highlights the design, synthesis, and in vitro cytotoxic activity of compounds with a similar structural framework, focusing on the anticancer potential of aryloxy groups attached to the pyrimidine ring. This research aimed to discover new anticancer agents, with one compound showing significant inhibition against several cancer cell lines, suggesting a potential for the development of novel cancer therapies (Al-Sanea et al., 2020).

Radiosynthesis for Imaging

Another application involves the radiosynthesis of a selective radioligand for imaging the translocator protein with positron emission tomography (PET). This research underscores the importance of specific chemical scaffolds for diagnostic imaging, which could enhance the understanding and treatment of various neurological conditions (Dollé et al., 2008).

Synthesis of Novel Derivatives

The synthesis of novel chemical entities, such as isoxazolines and isoxazoles, from pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through cycloaddition reactions, represents another critical area of research. These studies contribute to the expansion of the chemical space, potentially leading to the discovery of new drugs with varied biological activities (Rahmouni et al., 2014).

Chemical Reactivity and Synthesis Techniques

Research on the chemical reactivity and synthesis of novel heterocyclic compounds incorporating specific moieties showcases the versatility and potential applications of these compounds in medicinal chemistry and drug design. These studies provide insights into new synthetic routes and the biological activities of the synthesized compounds, laying the groundwork for future pharmacological investigations (Farouk et al., 2021).